Cas no 380430-57-9 ([4-(methanesulfonamido)phenyl]boronic acid)

• Product Name: [4-(methanesulfonamido)phenyl]boronic acid
• CAS No: 380430-57-9
• MF: C₇H₁₀BNO₄S
• MW: 215.034600734711
• MDL: MFCD02179473
• CID: 304528
• PubChem ID: 2773537
• Update Time: 2025-10-29

[4-(methanesulfonamido)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonylamino)phenylboronic acid
• 4-(Methylsulfonylamino)benzeneboronic acid
• 4-Methanesulfonylaminophenylboronic acid
• 4-Methylsulfonylaminophenylboronic acid
• [4-(methanesulfonamido)phenyl]boronic acid
• 4-(Dihydroxyboryl)-N-(methylsulfonyl)phenylamine
• [4-[(Methanesulfonyl)amino]phenyl]boronic acid

• MDL： MFCD02179473
• Inchi： 1S/C7H10BNO4S/c1-14(12,13)9-7-4-2-6(3-5-7)8(10)11/h2-5,9-11H,1H3
• InChI Key： NDVJJEADFLTFCD-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 215.04200
• Monoisotopic Mass: 215.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.42
• Melting Point: 148-154°C
• Boiling Point: 421.8℃ at 760 mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.582
• PSA: 95.01000
• LogP: -0.10830
• Solubility: Not determined

[4-(methanesulfonamido)phenyl]boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep cold

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [4-(methanesulfonamido)phenyl]boronic acid

Comprehensive Guide to [4-(methanesulfonamido)phenyl]boronic acid (CAS No. 380430-57-9): Properties, Applications, and Market Insights

[4-(methanesulfonamido)phenyl]boronic acid (CAS No. 380430-57-9) is a specialized boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound features a unique combination of a methanesulfonamido group and a phenylboronic acid moiety, making it valuable for cross-coupling reactions, drug development, and sensor applications. With the growing demand for boron-containing compounds in modern chemistry, this chemical has gained significant attention from researchers and industry professionals.

The molecular structure of [4-(methanesulfonamido)phenyl]boronic acid consists of a benzene ring substituted at the para position with both a boronic acid group (-B(OH)₂) and a methanesulfonamido group (-NHSO₂CH₃). This dual functionality allows the compound to participate in diverse chemical transformations, particularly in Suzuki-Miyaura coupling reactions, which are fundamental to creating complex organic molecules. The CAS registry number 380430-57-9 uniquely identifies this compound in chemical databases and commercial catalogs.

In pharmaceutical applications, [4-(methanesulfonamido)phenyl]boronic acid serves as a crucial building block for developing protein kinase inhibitors and other bioactive molecules. Recent studies highlight its potential in creating targeted therapies for various conditions, aligning with the current trend of precision medicine and personalized treatment approaches. The compound's ability to form stable complexes with biological molecules makes it particularly interesting for drug discovery platforms.

The material science field has also embraced 380430-57-9 for developing advanced polymeric materials and functional coatings. Its boronic acid group can form dynamic covalent bonds with diols, enabling the creation of self-healing materials and stimuli-responsive systems - areas currently receiving substantial research investment worldwide. This property aligns with the growing demand for smart materials in various industrial applications.

From a commercial perspective, the market for [4-(methanesulfonamido)phenyl]boronic acid has shown steady growth, driven by increasing R&D activities in both academic and industrial settings. Major chemical suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different research needs. The current pricing trends reflect the compound's specialized nature and the complexity of its synthesis process.

Quality control for CAS 380430-57-9 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. Researchers should pay particular attention to the compound's stability, as boronic acids can be sensitive to moisture and require proper storage conditions. Many suppliers recommend keeping the material under inert atmosphere at low temperatures to maintain optimal quality.

The synthesis of [4-(methanesulfonamido)phenyl]boronic acid typically involves multi-step organic transformations starting from appropriate aromatic precursors. Modern synthetic approaches focus on improving yield and reducing environmental impact, in line with the principles of green chemistry. Recent literature describes optimized routes that minimize hazardous byproducts and energy consumption.

In analytical applications, this compound finds use as a molecular probe and sensor component, particularly in systems designed to detect biologically relevant molecules. The growing field of chemical sensors for medical diagnostics and environmental monitoring has created new opportunities for 380430-57-9 and related boronic acid derivatives.

Safety considerations for handling [4-(methanesulfonamido)phenyl]boronic acid include standard laboratory precautions for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used, and material safety data sheets (MSDS) should always be consulted before use. The compound's toxicological profile and ecotoxicological data continue to be areas of active research.

Future research directions for CAS 380430-57-9 may explore its potential in nanotechnology applications and advanced drug delivery systems. The compound's unique structural features position it well for innovation in these cutting-edge fields. Additionally, computational chemistry approaches are being employed to predict new applications and optimize its performance in existing uses.

For researchers sourcing [4-(methanesulfonamido)phenyl]boronic acid, it's important to verify suppliers' credentials and request comprehensive analytical data. The compound's quality can significantly impact experimental outcomes, especially in sensitive applications like medicinal chemistry or catalysis. Many leading research institutions maintain this compound in their screening libraries for drug discovery programs.

The patent landscape surrounding 380430-57-9 reveals ongoing innovation, particularly in pharmaceutical compositions and specialty materials. Recent filings demonstrate the compound's versatility and potential for creating novel intellectual property in competitive research areas.

In conclusion, [4-(methanesulfonamido)phenyl]boronic acid (CAS No. 380430-57-9) represents an important tool in modern chemical research with diverse applications across multiple disciplines. Its unique combination of chemical properties continues to inspire innovation in drug development, materials science, and analytical chemistry. As research into boron-containing compounds advances, this specialized chemical is likely to find even broader utility in scientific and industrial applications.